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Compound of Interest

Compound Name: AP20187

Cat. No.: B605525 Get Quote

Essential Safety and Handling Guide for
AP20187
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

AP20187, a synthetic chemical inducer of dimerization (CID). Adherence to these protocols is

essential for ensuring laboratory safety and the integrity of experimental outcomes.

Personal Protective Equipment (PPE)
When handling AP20187, appropriate personal protective equipment is mandatory to prevent

skin and eye contact, and inhalation. Although one Safety Data Sheet (SDS) classifies

AP20187 as not a hazardous substance or mixture, its toxicological properties have not been

fully investigated.[1] Therefore, caution is advised.

Recommended PPE:

Lab Coat: A standard laboratory coat should be worn to protect street clothing and skin from

accidental spills.

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Change gloves immediately if

they become contaminated.
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Eye Protection: Safety glasses with side shields or safety goggles must be worn to protect

against splashes.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator should be used in a well-ventilated area.[1]

Quantitative Data Summary
The following tables summarize the key quantitative data for AP20187, also known as B/B

Homodimerizer.[1][2]

Table 1: Chemical and Physical Properties

Property Value

Molecular Formula C₈₂H₁₀₇N₅O₂₀

Molecular Weight 1482.75 g/mol [1]

CAS Number 195514-80-8[1]

Appearance White to beige powder[3]

Table 2: Solubility

Solvent Concentration

DMSO ≥74.1 mg/mL

Ethanol ≥100 mg/mL

Table 3: Storage and Stability

Condition Duration

Powder at -20°C ≥ 4 years[2]

In solvent at -80°C Up to 2 years
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Experimental Protocols
Handling and Storage of AP20187
Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the solid compound at -20°C in a tightly sealed container.[2]

Stock solutions in DMSO or ethanol should be aliquoted to avoid repeated freeze-thaw

cycles and stored at -80°C.

Preparation of Stock Solutions:

Work in a chemical fume hood or a well-ventilated area.

Wear all recommended PPE.

To prepare a stock solution, dissolve the appropriate amount of AP20187 powder in the

desired solvent (e.g., DMSO or ethanol).

If necessary, gentle warming (e.g., 37°C) and vortexing can be used to aid dissolution.

Disposal Plan
While AP20187 is not classified as hazardous by all suppliers, it is prudent to handle its

disposal with care.[1]

Solid Waste:

Collect any solid AP20187 waste in a clearly labeled, sealed container.

Dispose of the container as non-hazardous chemical waste according to your institution's

guidelines.[4][5][6]

Liquid Waste:
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Small quantities of dilute aqueous solutions may be disposable down the drain with copious

amounts of water, pending approval from your institution's Environmental Health and Safety

(EHS) department.[4][5]

Solutions in organic solvents (e.g., DMSO, ethanol) should be collected in a designated,

labeled hazardous waste container for chemical waste disposal.

Empty Containers:

Rinse empty containers with a suitable solvent (e.g., ethanol or water).

Dispose of the rinsate as chemical waste.

Deface the label on the empty container before disposing of it in the regular trash.[4]

Signaling Pathway and Experimental Workflow
AP20187 functions by inducing the dimerization of proteins that have been engineered to

contain a modified FK506 binding protein (FKBP) domain, such as FKBP12(F36V).[3] This

dimerization can trigger a variety of downstream signaling events, depending on the specific

fusion proteins being used. A common application is the induction of apoptosis through the

dimerization of a pro-caspase fused to the FKBP domain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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